Explore by Category Inorganic Catalysts

Triphenylphosphine hydrobromide

Triphenylphosphine hydrobromide is a versatile chemical compound used in scientific research. It acts as a catalyst in various reactions, facilitating the synthesis of important organic compounds. Its unique properties make it a valuable tool in the development of novel drugs and materials.

CAS No.:6399-81-1

Molecular Formula:C18H16BrP

Molecular Weight:343.2 g/mol

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Allyldiphenylphosphine

Allyldiphenylphosphine, a versatile chemical compound, is widely used in scientific research. Its application spans from catalysis to organic synthesis, making it an invaluable tool for chemists worldwide. Its unique properties and reactivity allow for groundbreaking discoveries in various fields.

CAS No.:2741-38-0

Molecular Formula:C15H15P

Molecular Weight:226.25 g/mol

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Benzeneruthenium(II) chloride dimer

"Benzeneruthenium(II) chloride dimer is a chemical compound with multiple applications in scientific research. This versatile material is used in catalysis, organic synthesis, and the development of new materials, making it an invaluable tool for advancing various fields of study."

CAS No.:37366-09-9

Molecular Formula:C12H12Cl4Ru2

Molecular Weight:500.2 g/mol

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Triallylphosphine

Triallylphosphine, a chemical compound, is an organophosphorus compound with diverse applications in scientific research. It is utilized as a ligand in catalysis, synthesis of pharmaceuticals, and as a reactant in organic chemistry reactions, showcasing its versatility and potential impact in various fields.

CAS No.:16523-89-0

Molecular Formula:C9H15P

Molecular Weight:154.19 g/mol

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Bis(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate hydrate

Bis(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate hydrate is a versatile chemical compound used in scientific research. With its unique properties, it finds applications in catalysis, organic synthesis, and material science, contributing to advancements in various fields.

CAS No.:207124-65-0

Molecular Formula:C16H26BF4ORh-

Molecular Weight:424.1 g/mol

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Zinc tetrafluoroborate hydrate

Zinc tetrafluoroborate hydrate, a versatile chemical compound, finds applications in various scientific research areas. Its unique properties make it an ideal choice for electrochemical studies, catalysis, and material synthesis. With its broad range of uses, this compound holds immense potential for advancements in scientific exploration.

CAS No.:27860-83-9

Molecular Formula:B2F8H2OZn

Molecular Weight:257 g/mol

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